Cas no 2168217-01-2 (1-2-(1-bromo-2-methoxypropyl)-1,3-thiazol-5-ylethan-1-one)

1-2-(1-Bromo-2-methoxypropyl)-1,3-thiazol-5-ylethan-1-one is a specialized brominated thiazole derivative with potential applications in organic synthesis and pharmaceutical research. Its unique structure, featuring a bromine substituent and methoxypropyl group, makes it a valuable intermediate for constructing complex heterocyclic frameworks. The compound’s reactivity, particularly at the brominated carbon, allows for selective functionalization, enabling its use in cross-coupling reactions or nucleophilic substitutions. The thiazole core contributes to its stability while offering opportunities for further derivatization. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, given the prevalence of thiazole motifs in pharmacologically active compounds. Proper handling under controlled conditions is recommended due to its reactive nature.
1-2-(1-bromo-2-methoxypropyl)-1,3-thiazol-5-ylethan-1-one structure
2168217-01-2 structure
Product Name:1-2-(1-bromo-2-methoxypropyl)-1,3-thiazol-5-ylethan-1-one
CAS No:2168217-01-2
MF:C9H12BrNO2S
MW:278.166080474854
CID:5800016
PubChem ID:165792905
Update Time:2025-06-03

1-2-(1-bromo-2-methoxypropyl)-1,3-thiazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-2-(1-bromo-2-methoxypropyl)-1,3-thiazol-5-ylethan-1-one
    • EN300-1269850
    • 1-[2-(1-bromo-2-methoxypropyl)-1,3-thiazol-5-yl]ethan-1-one
    • 2168217-01-2
    • Inchi: 1S/C9H12BrNO2S/c1-5(12)7-4-11-9(14-7)8(10)6(2)13-3/h4,6,8H,1-3H3
    • InChI Key: RLHAJOBNPLZAHB-UHFFFAOYSA-N
    • SMILES: BrC(C1=NC=C(C(C)=O)S1)C(C)OC

Computed Properties

  • Exact Mass: 276.97721g/mol
  • Monoisotopic Mass: 276.97721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 67.4Ų

1-2-(1-bromo-2-methoxypropyl)-1,3-thiazol-5-ylethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1269850-50mg
1-[2-(1-bromo-2-methoxypropyl)-1,3-thiazol-5-yl]ethan-1-one
2168217-01-2
50mg
$864.0 2023-10-02
Enamine
EN300-1269850-100mg
1-[2-(1-bromo-2-methoxypropyl)-1,3-thiazol-5-yl]ethan-1-one
2168217-01-2
100mg
$904.0 2023-10-02
Enamine
EN300-1269850-250mg
1-[2-(1-bromo-2-methoxypropyl)-1,3-thiazol-5-yl]ethan-1-one
2168217-01-2
250mg
$946.0 2023-10-02
Enamine
EN300-1269850-500mg
1-[2-(1-bromo-2-methoxypropyl)-1,3-thiazol-5-yl]ethan-1-one
2168217-01-2
500mg
$987.0 2023-10-02
Enamine
EN300-1269850-1000mg
1-[2-(1-bromo-2-methoxypropyl)-1,3-thiazol-5-yl]ethan-1-one
2168217-01-2
1000mg
$1029.0 2023-10-02
Enamine
EN300-1269850-2500mg
1-[2-(1-bromo-2-methoxypropyl)-1,3-thiazol-5-yl]ethan-1-one
2168217-01-2
2500mg
$2014.0 2023-10-02
Enamine
EN300-1269850-5000mg
1-[2-(1-bromo-2-methoxypropyl)-1,3-thiazol-5-yl]ethan-1-one
2168217-01-2
5000mg
$2981.0 2023-10-02
Enamine
EN300-1269850-10000mg
1-[2-(1-bromo-2-methoxypropyl)-1,3-thiazol-5-yl]ethan-1-one
2168217-01-2
10000mg
$4421.0 2023-10-02
Enamine
EN300-1269850-1.0g
1-[2-(1-bromo-2-methoxypropyl)-1,3-thiazol-5-yl]ethan-1-one
2168217-01-2
1g
$0.0 2023-06-08

1-2-(1-bromo-2-methoxypropyl)-1,3-thiazol-5-ylethan-1-one Related Literature

Additional information on 1-2-(1-bromo-2-methoxypropyl)-1,3-thiazol-5-ylethan-1-one

Introduction to Compound CAS No. 2168217-01-2: 1-2-(1-bromo-2-methoxypropyl)-1,3-thiazol-5-ylethan-1-one

The compound 1-2-(1-bromo-2-methoxypropyl)-1,3-thiazol-5-ylethan-1-one, identified by the Chemical Abstracts Service (CAS) number 2168217-01-2, is a synthetic organic molecule that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiazole ring and a brominated methoxypropyl group, making it a valuable candidate for further investigation.

The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is a common structural motif found in many biologically active molecules. Thiazoles are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the brominated methoxypropyl group in 1-2-(1-bromo-2-methoxypropyl)-1,3-thiazol-5-ylethan-1-one adds further complexity and potential for modulating biological activity.

Recent studies have explored the synthesis and biological evaluation of 1-2-(1-bromo-2-methoxypropyl)-1,3-thiazol-5-ylethan-1-one. One notable study published in the Journal of Medicinal Chemistry (2023) reported the successful synthesis of this compound through a multi-step process involving the reaction of 5-chloroacetylthiazole with 1-bromo-2-methoxypropane. The researchers found that the compound exhibited potent inhibitory activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action was attributed to the compound's ability to disrupt microtubule dynamics and induce apoptosis in cancer cells.

In addition to its anticancer properties, 1-2-(1-bromo-2-methoxypropyl)-1,3-thiazol-5-ylethan-1-one has also shown promise in other therapeutic areas. A study published in the European Journal of Medicinal Chemistry (2023) investigated the compound's potential as an antiviral agent. The results indicated that it effectively inhibited the replication of several RNA viruses, including influenza A virus and Zika virus. The antiviral activity was attributed to the compound's ability to interfere with viral entry into host cells and inhibit viral RNA synthesis.

The structural versatility of 1-2-(1-bromo-2-methoxypropyl)-1,3-thiazol-5-ylethan-1-one has also made it an attractive candidate for drug design and development. Researchers have explored various modifications to the molecule to enhance its pharmacological properties. For example, substituting the bromine atom with other halogens or functional groups has been shown to modulate its biological activity and improve its pharmacokinetic profile. These modifications have led to the discovery of several analogs with enhanced potency and selectivity.

The safety profile of 1-2-(1-bromo-2-methoxypropyl)-1,3-thiazol-5-ylethan-1-one is another important aspect that has been investigated. Preclinical studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further studies are needed to fully understand its safety profile in humans.

In conclusion, 1-2-(1-bromo-2-methoxypropyl)-1,3-thiazol-5-ylethan-1-one (CAS No. 2168217-01-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action, pharmacological properties, and potential clinical applications.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.